Cas no 689150-60-5 (3-Pyridinecarboxylic acid, 2-chloro-6-methyl-, phenylmethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-chloro-6-methyl-, phenylmethyl ester
• CAS No: 689150-60-5
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 1732346
• PubChem ID: 58629765
• Update Time: 2025-04-21

3-Pyridinecarboxylic acid, 2-chloro-6-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-chloro-6-methyl-, phenylmethyl ester
• benzyl 2-chloro-6-methylpyridine-3-carboxylate
• DTXSID60729563
• SCHEMBL401600
• 689150-60-5
• 2-Chloro-6-methylnicotinic acid benzyl ester
• AZJDHIFQQJXSCW-UHFFFAOYSA-N

• Inchi： 1S/C14H12ClNO2/c1-10-7-8-12(13(15)16-10)14(17)18-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： AZJDHIFQQJXSCW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC2C=CC=CC=2)C=CC(C)=N1

Computed Properties

• Exact Mass: 261.05576
• Monoisotopic Mass: 261.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19